Cas no 139611-95-3 (6-Isoquinolinol, decahydro-5,8a-dimethyl-2-(1,5,9-trimethyltridecyl)-)

• Product Name: 6-Isoquinolinol, decahydro-5,8a-dimethyl-2-(1,5,9-trimethyltridecyl)-
• CAS No: 139611-95-3
• MF: C₂₇H₅₃NO
• MW: 407.71582865715
• CID: 1289248
• Update Time: 2024-08-04

6-Isoquinolinol, decahydro-5,8a-dimethyl-2-(1,5,9-trimethyltridecyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinol, decahydro-5,8a-dimethyl-2-(1,5,9-trimethyltridecyl)-

• Inchi： 1S/C27H53NO/c1-7-8-11-21(2)12-9-13-22(3)14-10-15-23(4)28-19-17-25-24(5)26(29)16-18-27(25,6)20-28/h21-26,29H,7-20H2,1-6H3
• InChI Key： PZDDBEHTHHUXJM-UHFFFAOYSA-N
• SMILES： C1C2(C)C(C(C)C(O)CC2)CCN1C(C)CCCC(C)CCCC(C)CCCC

Computed Properties

• Exact Mass: 407.41299

Experimental Properties

• Density: 0.908±0.06 g/cm3(Predicted)
• Boiling Point: 482.3±45.0 °C(Predicted)
• PSA: 23.47
• pka: 15.11±0.60(Predicted)